Cas no 1806353-03-6 (2',3'-Dichloro-5'-(difluoromethoxy)propiophenone)

2',3'-Dichloro-5'-(difluoromethoxy)propiophenone is a specialized organic compound featuring a propiophenone backbone substituted with dichloro and difluoromethoxy functional groups. Its distinct molecular structure, combining halogenated and fluorinated moieties, makes it a valuable intermediate in synthetic chemistry, particularly for pharmaceutical and agrochemical applications. The dichloro substitution enhances reactivity in electrophilic aromatic substitution, while the difluoromethoxy group contributes to metabolic stability and lipophilicity, improving bioavailability in active compounds. This compound is suited for use in cross-coupling reactions, nucleophilic substitutions, and as a precursor in the synthesis of bioactive molecules. Its well-defined purity and stability under controlled conditions ensure consistent performance in research and industrial processes.
2',3'-Dichloro-5'-(difluoromethoxy)propiophenone structure
1806353-03-6 structure
Product Name:2',3'-Dichloro-5'-(difluoromethoxy)propiophenone
CAS No:1806353-03-6
MF:C10H8Cl2F2O2
MW:269.072128295898
CID:4938398
Update Time:2025-05-20

2',3'-Dichloro-5'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 2',3'-Dichloro-5'-(difluoromethoxy)propiophenone
    • Inchi: 1S/C10H8Cl2F2O2/c1-2-8(15)6-3-5(16-10(13)14)4-7(11)9(6)12/h3-4,10H,2H2,1H3
    • InChI Key: JJVLFBIJLHHPEJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1C(CC)=O)OC(F)F)Cl

Computed Properties

  • Exact Mass: 267.9869412 g/mol
  • Monoisotopic Mass: 267.9869412 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 269.07
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3

2',3'-Dichloro-5'-(difluoromethoxy)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015031217-250mg
2',3'-Dichloro-5'-(difluoromethoxy)propiophenone
1806353-03-6 97%
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Alichem
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Additional information on 2',3'-Dichloro-5'-(difluoromethoxy)propiophenone

Recent Advances in the Study of 2',3'-Dichloro-5'-(difluoromethoxy)propiophenone (CAS: 1806353-03-6)

2',3'-Dichloro-5'-(difluoromethoxy)propiophenone (CAS: 1806353-03-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of dichloro and difluoromethoxy groups in its structure suggests potential bioactivity, making it a promising candidate for further investigation.

Recent research has focused on the synthesis and characterization of 2',3'-Dichloro-5'-(difluoromethoxy)propiophenone, with particular emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have provided a solid foundation for understanding the compound's behavior in various chemical and biological contexts.

In the realm of medicinal chemistry, preliminary investigations have explored the compound's potential as a building block for the development of novel therapeutic agents. Its structural motifs are of interest due to their ability to interact with biological targets, such as enzymes and receptors. Computational modeling and in vitro assays have been utilized to predict and validate its binding affinity and selectivity, offering insights into its mechanism of action.

One of the key findings from recent studies is the compound's stability under physiological conditions, which is a critical factor for its potential use in pharmaceutical formulations. Researchers have also investigated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as a drug candidate. These studies have revealed promising results, suggesting that 2',3'-Dichloro-5'-(difluoromethoxy)propiophenone could be further optimized for enhanced bioavailability and efficacy.

Furthermore, the compound's potential applications extend beyond traditional small-molecule drugs. It has been explored as a precursor for the synthesis of more complex molecules, such as prodrugs and targeted therapies. Its versatility in chemical reactions makes it a valuable tool for synthetic chemists working on the development of new chemical entities with therapeutic potential.

Despite these advancements, challenges remain in fully elucidating the compound's biological effects and safety profile. Ongoing research aims to address these gaps through comprehensive toxicological studies and in vivo experiments. The ultimate goal is to translate these findings into clinically relevant applications, paving the way for the development of innovative treatments for various diseases.

In conclusion, 2',3'-Dichloro-5'-(difluoromethoxy)propiophenone (CAS: 1806353-03-6) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural and functional properties offer numerous opportunities for drug discovery and development. Continued investigation into its mechanisms and applications will undoubtedly contribute to the advancement of the field and the potential emergence of new therapeutic options.

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